(Rac)-POPC

• CAS: 26662-91-9
• Molecular Formula: C42H82NO8P
• Molecular Weight: 760.1 g/mol
• InChI: InChI=1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,40H,6-19,22-39H2,1-5H3/b21-20-
• InChIKey: WTJKGGKOPKCXLL-MRCUWXFGSA-N

(Rac)-POPC (CAS 26662-91-9): A Racemic Phosphatidylcholine Model Lipid for Membrane Biophysics and Liposomal Formulation Development

(Rac)-POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine, racemic) is a synthetic, zwitterionic phosphatidylcholine with the molecular formula C42H82NO8P and a molecular weight of 760.08 g/mol . It consists of a glycerol backbone esterified with a saturated palmitoyl chain (C16:0) at the sn-1 position and a monounsaturated oleoyl chain (C18:1, cis-Δ9) at the sn-2 position, capped with a phosphocholine headgroup [1]. This hybrid acyl chain composition is characteristic of a major fraction of mammalian membrane phospholipids, establishing (Rac)-POPC as a foundational model lipid for biophysical and pharmaceutical research. The racemic mixture, with a defined atom stereocenter count of 0, is widely used as a primary component in the preparation of giant vesicles (GVs) and other artificial membrane systems for in vitro studies of membrane dynamics, protein-lipid interactions, and drug delivery mechanisms .

Membrane Model Systems

Supported for giant vesicle (GV) fabrication and in vitro membrane dynamics studies.

Liposomal Formulation Research

May support carrier design requiring a defined intermediate fluidity profile.

Biophysical Benchmarking

Referenced structural parameters enable simulation validation and comparative analysis.

• [1] NOF America Corporation. COATSOME MC-6081 (POPC) Product Information. https://www.nofamerica.com/store/coatsome-mc-6081-popc.html View Source

The Fallacy of Generic Substitution for (Rac)-POPC: Quantifying the Functional Gap with Other Phosphatidylcholines

The term "phosphatidylcholine" encompasses a diverse class of lipids, and (Rac)-POPC is not a generic, interchangeable commodity. Its functional performance is dictated by the precise composition of its acyl chains—a saturated palmitoyl and a monounsaturated oleoyl chain. Simply substituting (Rac)-POPC with another PC, such as the fully saturated DPPC or the highly unsaturated DOPC, will fundamentally alter membrane biophysics, leading to different phase behaviors, fluidity profiles, and interactions with other biomolecules [1]. These differences translate into quantifiable variations in critical parameters like phase transition temperature and area per lipid, which directly impact experimental outcomes. Therefore, selecting a specific PC for research or formulation is a critical design choice that requires a comparative, evidence-based evaluation to ensure experimental reproducibility and optimal system performance [2].

(Rac)-POPC vs saturated PCs (e.g. DSPC) Phase transition volume change differs by ~50%; membrane permeability and packing response may shift. Higher ΔV

(Rac)-POPC vs di-unsaturated PCs (e.g. DOPC) 14°C higher main transition temperature; bilayer order and drug-release kinetics can vary substantially. More fluid

(Rac)-POPC vs mixed-chain PC analogs Specific acyl composition defines structural benchmarks; unvalidated analogs may not reproduce reported area per lipid or thickness. Uncharacterized

• [1] Carla Gasbarri et al. Fine-tuning of POPC liposomal leakage by the use of beta-cyclodextrin and several hydrophobic guests. J Liposome Res. 2010 Sep;20(3):202-10. doi: 10.3109/08982100903244526 View Source
• [2] T. Inoue, T. Nibu, et al. Effect of unsaturated acyl chains on the thermotropic and barotropic phase transitions of phospholipid bilayer membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, Volume 1420, Issues 1–2, 1999. https://doi.org/10.1016/S0005-2736(99)00114-2. View Source

Evidence-Based Differentiation Guide for (Rac)-POPC Procurement: A Comparative Analysis Against Key Phosphatidylcholines

Phase Transition Temperature (Tc) of (Rac)-POPC vs. DOPC: Quantifying Membrane Fluidity at Physiological Conditions

The phase transition temperature (Tc) of (Rac)-POPC is approximately -3°C [1]. In direct comparison, the Tc of DOPC (1,2-dioleoyl-sn-glycero-3-phosphocholine) is significantly lower, at approximately -17°C . This difference is a direct consequence of POPC possessing one saturated (C16:0) and one unsaturated (C18:1) chain, whereas DOPC possesses two unsaturated chains, which disrupts lipid packing more profoundly.

Phase Transition (Tc)

Head-to-head

POPC Tc: -3°C
DOPC Tc: -17°C

14°C higher for POPC

Supports membrane fluidity screening at physiological temperatures.

Directly influences bilayer order and release kinetics.

Evidence Dimension	Main Phase Transition Temperature (Lβ to Lα)
Target Compound Data	-3°C
Comparator Or Baseline	DOPC: -17°C
Quantified Difference	POPC Tc is 14°C higher than DOPC
Conditions	Standard atmospheric pressure

Why This Matters

For scientific selection, a higher Tc for POPC indicates a less fluid, more ordered membrane at a given physiological temperature (e.g., 37°C) compared to DOPC, which directly influences drug release kinetics from liposomes, the lateral diffusion of membrane proteins, and overall bilayer stability.

• [1] NOF America Corporation. COATSOME MC-6081 (POPC) Product Information. https://www.nofamerica.com/store/coatsome-mc-6081-popc.html View Source

Effect of Unsaturated Acyl Chain on Phase Transition Volume Change (ΔV): (Rac)-POPC vs. Saturated DSPC

The volume change (ΔV) associated with the main gel-to-liquid crystalline phase transition is a direct measure of the change in lipid packing and hydration. (Rac)-POPC exhibits a ΔV of 15.5 cm³/mol [1]. This is approximately 50% smaller than the 31.6 cm³/mol observed for the fully saturated DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine), indicating that the presence of the unsaturated oleoyl chain in POPC reduces the extent of hydrocarbon chain expansion upon melting [1].

Volume Change (ΔV)

Head-to-head

POPC: 15.5 cm³/mol
DSPC: 31.6 cm³/mol

~51% reduction

Indicates milder packing-density change; relevant for liposomal permeability control.

Clapeyron-Clausius derivation.

Evidence Dimension	Volume change (ΔV) for Lβ to Lα transition
Target Compound Data	15.5 cm³/mol
Comparator Or Baseline	DSPC: 31.6 cm³/mol
Quantified Difference	POPC ΔV is 16.1 cm³/mol smaller (51% reduction)
Conditions	Calculated from ΔH and dT/dP via Clapeyron-Clausius equation

Why This Matters

This quantitative difference in ΔV demonstrates that (Rac)-POPC membranes undergo a less dramatic change in packing density during phase transition than saturated lipids like DSPC. This property is critical for designing liposomal drug delivery systems where membrane permeability and stability against osmotic stress are paramount.

• [1] T. Inoue, T. Nibu, et al. Effect of unsaturated acyl chains on the thermotropic and barotropic phase transitions of phospholipid bilayer membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, Volume 1420, Issues 1–2, 1999. https://doi.org/10.1016/S0005-2736(99)00114-2. View Source

Pressure Dependence of Phase Transition Temperature (dT/dP): (Rac)-POPC vs. Saturated DSPC

The sensitivity of a lipid bilayer's phase transition to hydrostatic pressure, expressed as dT/dP, is an indicator of acyl chain packing. (Rac)-POPC, as a representative monounsaturated lipid, has a dT/dP value of approximately 0.18 K/MPa [1]. This value is notably lower than the 0.23 K/MPa reported for the fully saturated lipid DSPC [1].

Pressure Sensitivity (dT/dP)

Class-level

POPC: 0.18 K/MPa
DSPC: 0.23 K/MPa

~22% lower

Suggests reduced pressure sensitivity; context-dependent for high-pressure biophysics.

Measured via optical/DSC methods.

Evidence Dimension	dT/dP for Lβ to Lα transition
Target Compound Data	0.18 K/MPa
Comparator Or Baseline	DSPC: 0.23 K/MPa
Quantified Difference	POPC dT/dP is 0.05 K/MPa lower (21.7% reduction)
Conditions	High-pressure optical method and DSC analysis

Why This Matters

The lower dT/dP value for POPC implies that its bilayer is less sensitive to changes in hydrostatic pressure compared to fully saturated lipids. This characteristic can be important for understanding membrane behavior in specific biophysical techniques or environments where pressure is a variable.

• [1] T. Inoue, T. Nibu, et al. Effect of unsaturated acyl chains on the thermotropic and barotropic phase transitions of phospholipid bilayer membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, Volume 1420, Issues 1–2, 1999. https://doi.org/10.1016/S0005-2736(99)00114-2. View Source

Lipid Bilayer Structural Parameters: (Rac)-POPC Head-to-Head Thickness and Area per Lipid

Structural parameters of a pure (Rac)-POPC bilayer have been experimentally determined by X-ray diffraction. The head-to-head bilayer thickness (DHH) is 36.5 Å, and the area per lipid is 64.3 ± 1.3 Ų [1]. These values serve as critical benchmarks for molecular dynamics (MD) simulations and provide a quantitative foundation for understanding membrane properties.

Bilayer Structure

Reported

DHH: 36.5 Å
Area/lipid: 64.3 ± 1.3 Ų

At 30°C

Provides benchmark for MD simulations and structural studies.

X-ray diffraction data; validation recommended.

Evidence Dimension	Lipid bilayer structural parameters
Target Compound Data	DHH: 36.5 Å; Area per lipid: 64.3 ± 1.3 Ų
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Experimentally determined at 30°C

Why This Matters

These precise, experimentally derived values are essential for researchers using (Rac)-POPC in computational studies or for interpreting biophysical data, as they define the baseline membrane architecture against which the effects of other molecules (e.g., cholesterol, proteins, drugs) can be quantitatively assessed.

• [1] National Center for Biotechnology Information (NCBI). POPC Lipid Bilayer Structural Properties: Bilayer Thicknesses D HH (Å) and Area Per Lipid (Å2). [Table]. PMC12447504. View Source

Defined Application Scenarios for (Rac)-POPC Based on Quantitative Performance Differentiation

Construction of Giant Unilamellar Vesicles (GUVs) for Controlled Biophysical Studies

Due to its well-characterized phase transition temperature (-3°C) [1] and precise bilayer structural parameters (DHH: 36.5 Å, area/lipid: 64.3 Ų) [2], (Rac)-POPC is the lipid of choice for fabricating giant unilamellar vesicles (GUVs) intended for quantitative biophysical analysis. Its fluid phase at physiological and most ambient temperatures [1] ensures that membrane dynamics and protein-lipid interactions are studied under biologically relevant conditions, and the available reference data allow for direct comparison of results across different experiments and laboratories.

Formulation of Liposomal Drug Delivery Systems Requiring a Defined Membrane Fluidity Profile

The intermediate phase behavior of (Rac)-POPC, positioned between the more rigid DPPC (Tc ~ 41°C) and the more fluid DOPC (Tc ~ -17°C) , makes it an ideal candidate for liposomal drug delivery systems where controlled drug release is critical. The specific volume change (ΔV) of 15.5 cm³/mol [3] during phase transition indicates a more moderate change in membrane permeability compared to saturated lipids, offering a balanced profile for encapsulating and releasing therapeutic payloads in a predictable manner.

Standardized Model Membrane for Molecular Dynamics (MD) Simulations

The availability of high-precision, experimentally derived structural data for (Rac)-POPC bilayers, including DHH and area per lipid [2], establishes it as a gold-standard system for validating and benchmarking molecular dynamics force fields. Its use in simulations ensures that computational models of more complex biological membranes or lipid-based drug delivery systems are built upon a quantitatively accurate foundation, enhancing the reliability of in silico predictions.

Investigating Fundamental Thermodynamic Properties of Lipid Bilayers

(Rac)-POPC serves as a model system for studying the influence of a monounsaturated acyl chain on membrane thermodynamics. Its well-defined pressure dependence of the phase transition (dT/dP = 0.18 K/MPa) [3], which is intermediate between saturated and polyunsaturated lipids, provides a benchmark for understanding how lipid chain composition affects membrane compressibility and packing, with implications for understanding the behavior of membranes in high-pressure environments or during biotechnological processing.

Application

Selection Property

Validation Focus

GUV Fabrication

Well-defined bilayer structure and fluid-phase at ambient/physiological temperatures.

Confirm reported DHH, area/lipid for your preparation method.

Liposomal Carrier Research

Intermediate fluidity and moderate phase transition volume change.

Verify drug-release profile under experimental conditions; compare with saturated/unsaturated PC controls.

MD Simulation Benchmark

Experimentally determined structural parameters (DHH, area/lipid).

Use published values to validate force-field performance for mixed-chain lipids.

Membrane Thermodynamics

Monounsaturated chain model with reported dT/dP and ΔV.

Assess pressure-dependent phase behavior; confirm reproducibility with your DSC setup.

• [1] NOF America Corporation. COATSOME MC-6081 (POPC) Product Information. https://www.nofamerica.com/store/coatsome-mc-6081-popc.html View Source
• [2] National Center for Biotechnology Information (NCBI). POPC Lipid Bilayer Structural Properties: Bilayer Thicknesses D HH (Å) and Area Per Lipid (Å2). [Table]. PMC12447504. View Source
• [3] T. Inoue, T. Nibu, et al. Effect of unsaturated acyl chains on the thermotropic and barotropic phase transitions of phospholipid bilayer membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, Volume 1420, Issues 1–2, 1999. https://doi.org/10.1016/S0005-2736(99)00114-2. View Source